Cas no 2098094-98-3 (2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine)

• Product Name: 2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine
• CAS No: 2098094-98-3
• MF: C₁₆H₁₇FN₂
• MW: 256.317987203598
• CID: 5057607
• Update Time: 2025-05-23

2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine
• 2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine

• Inchi： 1S/C16H17FN2/c17-16(15-8-4-5-10-18-15)9-11-19(13-16)12-14-6-2-1-3-7-14/h1-8,10H,9,11-13H2
• InChI Key： YDDMBFPXSFCXSX-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=CN=2)CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 16.1

Additional information on 2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine

Introduction to 2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine (CAS No. 2098094-98-3)

2-(1-Benzyl-3-fluoropyrrolidin-3-yl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2098094-98-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule has garnered attention due to its structural complexity and potential therapeutic applications. The compound features a pyridine core linked to a benzyl-substituted fluoropyrrolidine moiety, which creates a unique framework that may contribute to its biological activity.

The structural motif of 1-benzyl-3-fluoropyrrolidin-3-yl is particularly noteworthy, as it combines the versatility of benzyl groups with the electron-withdrawing influence of the fluorine atom. This combination can modulate the electronic properties of the molecule, influencing its interactions with biological targets. In recent years, there has been a growing interest in fluorinated pyrrolidines due to their role in enhancing metabolic stability and binding affinity in drug candidates.

Pharmaceutical researchers have been exploring 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine for its potential in developing novel therapeutic agents. The pyridine ring is a common scaffold in many approved drugs, known for its ability to form hydrogen bonds and interact with various biological receptors. The introduction of the fluoropyrrolidine moiety introduces additional functional diversity, which may be exploited to achieve specific pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural features may interact with neurotransmitter receptors, potentially offering benefits in conditions such as depression, anxiety, and cognitive disorders. The fluorine atom, in particular, has been shown to enhance binding affinity and prolong receptor interaction, making it a valuable feature in drug design.

In addition to its neurological applications, 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine has shown promise in oncology research. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The benzyl group can serve as a hinge region, allowing for precise targeting of these enzymes, while the fluoropyrrolidine moiety contributes to steric and electronic modulation.

The synthesis of 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds essential for this molecule. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacokinetic properties of 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine are also under investigation. Fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This characteristic can be attributed to the electron-withdrawing effect of fluorine, which can stabilize charged intermediates during metabolic processes. Understanding these properties is crucial for optimizing drug formulations and ensuring efficacy.

Computational modeling has played a significant role in elucidating the potential interactions of 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine with biological targets. Molecular dynamics simulations and docking studies have provided valuable insights into how this compound might bind to receptors or enzymes. These computational approaches complement experimental data and have accelerated the discovery process by allowing researchers to predict binding affinities and optimize molecular structures before conducting wet lab experiments.

The regulatory landscape for novel pharmaceutical compounds like 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine is stringent but well-defined. Ensuring compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for bringing new drugs to market. Researchers must navigate complex regulatory pathways, including preclinical testing, clinical trials, and post-market surveillance.

Collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the development of 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine. These partnerships leverage complementary expertise and resources, enabling more efficient translation of laboratory discoveries into clinical applications. Such collaborations are vital for addressing unmet medical needs and improving patient outcomes.

The future prospects for 2-(1-benzyl-3-fluoropyrrolidin-3-yl)pyridine appear promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug delivery systems may further enhance its potential as a therapeutic agent. As our understanding of biological mechanisms continues to evolve, compounds like this one are likely to play an increasingly important role in modern medicine.